molecular formula C19H22N4O B2637453 1-[(4-Hydroxybutyl)amino]-3-propylpyrido[1,2-a]benzimidazole-4-carbonitrile CAS No. 612522-79-9

1-[(4-Hydroxybutyl)amino]-3-propylpyrido[1,2-a]benzimidazole-4-carbonitrile

Cat. No.: B2637453
CAS No.: 612522-79-9
M. Wt: 322.412
InChI Key: BIXTYPYXQPLIQX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a benzimidazole derivative . It has a linear formula of C19H22N4O and a molecular weight of 322.413 .


Synthesis Analysis

While specific synthesis methods for this compound were not found, benzimidazole derivatives are generally synthesized through cyclocondensation . More research is needed to provide a detailed synthesis analysis.


Molecular Structure Analysis

The molecular structure of this compound consists of a benzimidazole core with various functional groups attached . The exact structure would need to be confirmed through techniques such as X-ray crystallography or NMR spectroscopy.


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, were not found in the available resources .

Scientific Research Applications

Synthesis and Fluorescent Properties

One study delves into the synthesis of oxazolo[4',5':5,6]pyrido[1,2-a]benzimidazole derivatives, utilizing a key compound in the synthesis process for developing compounds with fluorescence properties. These compounds were evaluated for their potential as fluorescent whitening agents for polyester fibers, demonstrating the chemical's utility in materials science and engineering applications (Rangnekar & Rajadhyaksha, 1986).

Antimicrobial Activity

Research into benzimidazole condensed ring systems has produced derivatives with evaluated in vitro antibacterial activity. Though many synthesized compounds were screened for a variety of biological activities, including antileukemic, antimicrobial, and antifungal potencies, the focus on antimicrobial properties highlights the potential pharmaceutical applications of these compounds (Rida et al., 1988).

Novel Heterocyclic Structures

The compound has also facilitated the first synthesis of novel pentaheterocyclic ring systems, showcasing the versatility of this chemical in generating complex structures for further chemical and pharmaceutical exploration. This synthesis process emphasizes the compound's role in advancing the field of organic chemistry and heterocyclic chemistry (Elwan, 2004).

Cell Cycle Disruption and Apoptotic Activity

A significant study explored the antiproliferative activities of 3-aminothiazolo[3,2-a]benzimidazole-2-carbonitrile derivatives, highlighting their ability to disrupt the cell cycle and induce apoptosis. This research indicates the potential therapeutic applications of these compounds in cancer treatment, demonstrating the compound's relevance in medical research and drug development (Sarhan et al., 2010).

Safety and Hazards

Specific safety and hazard information for this compound was not found in the available resources. As with all chemicals, it should be handled with appropriate safety precautions .

Future Directions

The future directions for this compound could involve further exploration of its biological activities and potential therapeutic applications. Given the wide range of activities exhibited by benzimidazole derivatives, this compound could be a promising candidate for drug development .

Properties

IUPAC Name

1-(4-hydroxybutylamino)-3-propylpyrido[1,2-a]benzimidazole-4-carbonitrile
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H22N4O/c1-2-7-14-12-18(21-10-5-6-11-24)23-17-9-4-3-8-16(17)22-19(23)15(14)13-20/h3-4,8-9,12,21,24H,2,5-7,10-11H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BIXTYPYXQPLIQX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCC1=C(C2=NC3=CC=CC=C3N2C(=C1)NCCCCO)C#N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H22N4O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

322.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.